Cas no 216961-61-4 (Decane-1,10-Diamine, N-Boc Protected)

• Product Name: Decane-1,10-Diamine, N-Boc Protected
• CAS No: 216961-61-4
• MF: C₁₅H₃₂N₂O₂
• MW: 272.426784515381
• MDL: MFCD31725296
• CID: 252313
• PubChem ID: 4215181
• Update Time: 2025-05-19

Decane-1,10-Diamine, N-Boc Protected Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(10-aminodecyl)-, 1,1-dimethylethyl ester
• 1-Boc-1,10-diaminodecane
• 1,10-DIAMINODECANE,N1-BOC PROTECTED
• 10-t-butoxycarbonylaminodecylamine
• Boc-DADec
• mono-tert-butoxycarbonyl-1,10-diaminodecane
• N-(tert-butoxycarbonyl)-1,10-diamino-decane
• N-Boc-1,10-decanediamine
• N-Boc-decane-1,10-diamine
• N-t-Butyloxycarbonyl-1,10-diaminodecane
• TERT-BUTYL 10-AMINODECYLCARBAMATE
• tert-butyl N-(10-aminodecyl)-carbamate
• CS-0099910
• SCHEMBL1309451
• SY270010
• MFCD02094501
• tert-Butyl (10-aminodecyl)carbamate
• MS-21672
• 216961-61-4
• Decane-1,10-diamine, N-BOC protected
• BP-28260
• C74067
• AKOS027378894
• RSAPJHYIFKJREV-UHFFFAOYSA-N
• (10-Aminodecyl)-carbamic acid tert-butyl ester
• 1,10-Diaminodecane, N1-BOC protected
• N1-Boc-decane-1,10-diamine
• C15H32N2O2
• Tert-butyl N-(10-aminodecyl)carbamate
• tert-Butyl(10-aminodecyl)carbamate
• Decane-1,10-Diamine, N-Boc Protected

• MDL： MFCD31725296
• Inchi： 1S/C15H32N2O2/c1-15(2,3)19-14(18)17-13-11-9-7-5-4-6-8-10-12-16/h4-13,16H2,1-3H3,(H,17,18)
• InChI Key： RSAPJHYIFKJREV-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCCCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 272.24600
• Monoisotopic Mass: 272.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• Density: 0.932
• Melting Point: NA
• Boiling Point: 380.4°Cat760mmHg
• Flash Point: 183.9°C
• Refractive Index: 1.462
• PSA: 64.35000
• LogP: 4.68180
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Decane-1,10-Diamine, N-Boc Protected Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Decane-1,10-Diamine, N-Boc Protected

Recent Advances in the Application of 216961-61-4 and Decane-1,10-Diamine, N-Boc Protected in Chemical Biology and Pharmaceutical Research

The compound with CAS number 216961-61-4, commonly referred to as Decane-1,10-Diamine, N-Boc Protected, has garnered significant attention in recent chemical biology and pharmaceutical research. This molecule, characterized by its N-Boc (tert-butoxycarbonyl) protected amine groups, serves as a versatile intermediate in the synthesis of complex organic compounds, particularly in drug discovery and material science. The N-Boc protection group is widely utilized due to its stability under various reaction conditions and ease of removal, making it a preferred choice for amine protection in multi-step synthetic routes.

Recent studies have explored the utility of Decane-1,10-Diamine, N-Boc Protected in the development of novel therapeutics. One notable application is its role in the synthesis of polyamine-based drug candidates, which exhibit potential in targeting various diseases, including cancer and neurodegenerative disorders. Polyamines, such as those derived from this compound, are known to interact with cellular processes like DNA stabilization, apoptosis regulation, and ion channel modulation, making them attractive targets for therapeutic intervention.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of Decane-1,10-Diamine, N-Boc Protected as a building block for the synthesis of polyamine-conjugated anticancer agents. The study highlighted the compound's ability to enhance the bioavailability and target specificity of these agents, leading to improved therapeutic outcomes in preclinical models. The N-Boc protection was critical in ensuring the stability of the intermediate during the synthetic process, enabling the successful formation of the final drug candidates.

Another significant advancement involves the use of 216961-61-4 in the development of biodegradable polymers for drug delivery systems. A recent publication in Biomaterials Science detailed the synthesis of amphiphilic block copolymers incorporating Decane-1,10-Diamine, N-Boc Protected as a hydrophobic segment. These polymers demonstrated excellent biocompatibility and controlled release properties, making them suitable for encapsulating hydrophobic drugs and delivering them to specific tissues. The N-Boc group facilitated the precise control over polymer architecture, which is crucial for optimizing drug release kinetics.

Beyond therapeutic applications, Decane-1,10-Diamine, N-Boc Protected has also found utility in materials science. Researchers have employed this compound in the fabrication of self-assembling nanostructures, which have potential applications in nanotechnology and biosensing. The ability to selectively remove the N-Boc group under mild conditions allows for the precise modification of these nanostructures, enabling the incorporation of functional groups for specific applications.

In conclusion, the compound 216961-61-4 (Decane-1,10-Diamine, N-Boc Protected) continues to play a pivotal role in advancing research across chemical biology and pharmaceutical sciences. Its versatility as a synthetic intermediate, combined with the protective advantages of the N-Boc group, makes it indispensable in the development of novel therapeutics, drug delivery systems, and functional materials. Ongoing research is expected to further expand its applications, particularly in the design of next-generation polyamine-based drugs and smart biomaterials.